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Compound of Interest

Compound Name: 4-(3-Chlorophenyl)thiazol-2-amine
CAS No.: 90533-23-6
Cat. No.: B1582292

Get Quote

Executive Summary

4-(3-Chlorophenyl)thiazol-2-amine (CAS: 90533-23-6) is a heterocyclic building block
frequently utilized in medicinal chemistry as a "privileged scaffold" for kinase inhibitors,
adenosine receptor antagonists, and anti-infective agents.[1][2][3] While it serves as a critical
intermediate in drug discovery, its 2-aminothiazole core classifies it as a potential structural
toxicophore.

This technical guide provides a comprehensive toxicological assessment, synthesizing
regulatory hazard data with mechanistic insights into its bioactivation. It is designed to guide
researchers in the safe handling and rigorous biological evaluation of this compound, moving
beyond basic Safety Data Sheet (SDS) parameters to address the underlying mechanisms of
toxicity.

Chemical Identity & Physicochemical Properties

Before assessing toxicity, one must understand the physicochemical drivers of bioavailability
and cellular uptake.
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Property Data

Chemical Name 4-(3-Chlorophenyl)-1,3-thiazol-2-amine
CAS Number 90533-23-6

Molecular Formula CoH7CIN2S

Molecular Weight 210.68 g/mol

LogP (Predicted) ~2.5 — 3.0 (Lipophilic)

Solubility Low in water; Soluble in DMSO, Methanol
Appearance Solid (typically off-white to pale yellow)

Regulatory Hazard Identification (GHS)

Based on current Global Harmonized System (GHS) classifications for this specific substance
and its close analogs, the compound presents acute risks primarily through oral ingestion and
mucous membrane contact.

Signal Word:WARNING

Hazard Class Code Hazard Statement

Acute Toxicity (Oral) H302 Harmful if swallowed.[3]

Skin Corrosion/Irritation H315 Causes skin irritation.[3][4]
Serious Eye Damage/Irritation H319 Causes serious eye irritation.

_ May cause respiratory
STOT - Single Exposure H335 T
irritation.

Note: As a research chemical, full chronic toxicology data (carcinogenicity, reproductive toxicity)
is often absent from the public domain. The following sections derive potential chronic risks
from the 2-aminothiazole scaffold's known mechanisms.
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Mechanistic Toxicology: The 2-Aminothiazole
Toxicophore

The primary toxicological concern for 4-(3-Chlorophenyl)thiazol-2-amine lies in the
bioactivation of the thiazole ring. While the 3-chlorophenyl substituent improves lipophilicity and
blocks metabolism at the phenyl meta-position, the 2-aminothiazole moiety remains susceptible
to oxidative metabolism.

Metabolic Activation Pathway

Cytochrome P450 enzymes (specifically CYP2E1 and CYP1A2) can oxidize the thiazole ring,
leading to reactive intermediates. These electrophiles can covalently bind to cellular proteins
(haptenization) or deplete glutathione (GSH), leading to oxidative stress.

Key Mechanisms:
o S-Oxidation: Formation of thiazole sulfoxides/sulfones.

» N-Hydroxylation: Formation of hydroxylamines, which can dehydrate to reactive nitrenium
ions.

» Ring Opening: Cleavage of the thiazole ring to release reactive thiourea derivatives.

Diagram: Metabolic Bioactivation Risks

4-(3-Chlorophenyl) Phase I Met. CYP450 Oxidation Bioactivation Reactive Intermediates Covalent Binding _ Cellular Toxicity
thiazol-2-amine (Liver Microsomes) (Sulfoxides / Iminoquinones) gl (GSH Depletion / Adducts)

Click to download full resolution via product page

Caption: Proposed bioactivation pathway of the 2-aminothiazole scaffold leading to cellular
toxicity.

Toxicological Data & Evaluation Protocols

Since specific in vivo LD50 data for CAS 90533-23-6 is often proprietary or extrapolated,
researchers must generate self-validating safety data.
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Acute Toxicity Profile

o Oral: Classified as Harmful (H302).[3] Analogous 2-aminothiazoles often show LD50 values
in the range of 300-2000 mg/kg in rodents.

o Dermal/Ocular: The free amine group acts as a base, causing irritation to sensitive
membranes.

Experimental Protocol: Cytotoxicity Assessment (MTT
Assay)

To determine the safety window for biological experiments, you must establish the IC50 in your
specific cell line.

Objective: Quantify cellular metabolic activity as an indicator of viability.
Reagents:

o Test Compound: 4-(3-Chlorophenyl)thiazol-2-amine (10 mM stock in DMSO).
o MTT Reagent: (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

e Cell Line: HepG2 (liver model) or HEK293 (kidney model).

Step-by-Step Methodology:

Seeding: Plate cells at

cells/well in 96-well plates. Incubate for 24h.

e Dosing: Prepare serial dilutions of the compound (0.1 puM to 100 pM). Maintain final DMSO
concentration < 0.5%.

o Exposure: Treat cells for 48 hours at 37°C.

e MTT Addition: Add MTT solution (0.5 mg/mL final) and incubate for 3-4 hours.

¢ Solubilization: Aspirate media and dissolve formazan crystals in DMSO.
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o Readout: Measure absorbance at 570 nm.

e Analysis: Plot dose-response curve to calculate IC50. Note: If IC50 < 10 pM, the compound
exhibits significant cytotoxicity.

Genotoxicity Evaluation (Ames Test Context)

Aminothiazoles can be mutagenic. The Ames Test (Salmonella typhimurium) is the gold
standard for initial screening.

o Alert: The presence of the S9 fraction (metabolic activation system) is critical. Many
aminothiazoles are non-mutagenic without activation but become mutagenic with S9 due to
the formation of reactive metabolites described in Section 3.1.

Safety Assessment Workflow

For drug development professionals, the following workflow ensures a "fail-early" safety
assessment strategy for this scaffold.
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:

2. Cytotoxicity Screen
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(Microsomal Assay) Required

:

4. Genotoxicity
(Ames Test +/- S9)

Proceed to Lead Opt.
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Caption: Step-wise toxicological screening workflow for 2-aminothiazole derivatives.

Handling & Engineering Controls

Given the H335 (Respiratory Irritation) and H302 (Harmful if Swallowed) classifications, strict

containment is required.
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e Engineering Controls: Always handle the solid powder inside a fume hood or a biological
safety cabinet to prevent inhalation of dust.

 PPE:
o Gloves: Nitrile rubber (minimum thickness 0.11 mm).

o Eye Protection: Chemical safety goggles (standard safety glasses are insufficient for fine
powders).

o Respiratory: If handling large quantities outside a hood, use a P95 or N95 particulate
respirator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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